Cas no 2104882-82-6 ((3S)-3-amino-3-(3-methylpyrazin-2-yl)propanoic acid)

• Product Name: (3S)-3-amino-3-(3-methylpyrazin-2-yl)propanoic acid
• CAS No: 2104882-82-6
• MF: C₈H₁₁N₃O₂
• MW: 181.191841363907
• CID: 5995457
• PubChem ID: 96744652
• Update Time: 2025-09-28

(3S)-3-amino-3-(3-methylpyrazin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-amino-3-(3-methylpyrazin-2-yl)propanoic acid
• 2104882-82-6
• EN300-1286822

• Inchi： 1S/C8H11N3O2/c1-5-8(11-3-2-10-5)6(9)4-7(12)13/h2-3,6H,4,9H2,1H3,(H,12,13)/t6-/m0/s1
• InChI Key： XWSVXUOYLQENHZ-LURJTMIESA-N
• SMILES： OC(C[C@@H](C1C(C)=NC=CN=1)N)=O

Computed Properties

• Exact Mass: 181.085126602g/mol
• Monoisotopic Mass: 181.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.7
• Topological Polar Surface Area: 89.1Ų

Additional information on (3S)-3-amino-3-(3-methylpyrazin-2-yl)propanoic acid

Chemical Compound CAS No: 2104882-82-6 - (3S)-3-amino-3-(3-methylpyrazin-2-yl)propanoic Acid

The chemical compound with CAS number 2104882-82-6, known as (3S)-3-amino-3-(3-methylpyrazin-2-yl)propanoic acid, is a structurally unique amino acid derivative that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its chiral center at the third carbon atom, which imparts stereochemical specificity to its molecular structure. The presence of an amino group and a pyrazine ring with a methyl substituent introduces interesting electronic and steric properties, making it a valuable molecule for both academic research and potential therapeutic applications.

Recent studies have highlighted the importance of (3S)-amino acid derivatives in drug discovery, particularly in the development of peptide-based therapeutics. The pyrazine ring system in this compound is known for its ability to engage in hydrogen bonding and π-interactions, which are critical for molecular recognition and binding affinity in biological systems. Researchers have explored the role of this compound in modulating enzyme activity, with promising results in inhibiting key enzymes involved in inflammatory pathways.

One of the most notable advancements involving CAS No: 2104882-82-6 is its application in the synthesis of bioactive molecules. By leveraging the chiral center and the functional groups present, chemists have successfully synthesized derivatives that exhibit enhanced bioavailability and selectivity. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that this compound serves as an effective precursor for constructing complex peptide frameworks with potential anti-cancer properties.

The stereochemistry of (3S)-amino acids plays a pivotal role in their biological activity. In the case of CAS No: 2104882-82-6, the (S)-configuration at the third carbon ensures optimal interaction with biological targets, such as receptors or enzymes. This has led to its exploration as a component in enantioselective catalysis, where it facilitates the synthesis of chiral pharmaceutical intermediates with high enantiomeric excess.

Furthermore, the methylpyrazinyl group attached to the central carbon introduces additional complexity to the molecule's electronic environment. This group not only enhances the compound's stability but also contributes to its ability to participate in diverse chemical reactions. Recent research has focused on exploiting this feature to develop novel synthetic routes for complex organic molecules.

In terms of pharmacokinetics, CAS No: 2104882-82-6 has shown favorable absorption profiles in preclinical models, suggesting its potential as an orally bioavailable drug candidate. Its ability to penetrate cellular membranes efficiently makes it a promising lead compound for developing treatments targeting intracellular pathogens or metabolic disorders.

The integration of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular docking studies have revealed that CAS No: 2104882-82-6 exhibits strong binding affinity towards several G-protein coupled receptors (GPCRs), which are critical targets in drug development for conditions such as hypertension and neurodegenerative diseases.

In conclusion, CAS No: 2104882-82-6 - (3S)-3-amino-3-(3-methylpyrazin-2-yl)propanoic acid - represents a significant advancement in the field of organic chemistry and pharmacology. Its unique structure, combined with recent research findings, positions it as a valuable tool for both academic exploration and industrial drug development.